Cas no 1361519-22-3 (2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-5-methanol)

• Product Name: 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-5-methanol
• CAS No: 1361519-22-3
• MF: C₁₂H₇Cl₄NO
• MW: 323.002079248428
• CID: 4968103
• Update Time: 2025-10-30

2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-5-methanol

• Inchi： 1S/C12H7Cl4NO/c13-9-2-7(3-10(14)11(9)15)8-1-6(5-18)4-17-12(8)16/h1-4,18H,5H2
• InChI Key： BEVUNKYNJOBYHB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CN=1)CO)C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 4.4
• Topological Polar Surface Area: 33.1

Additional information on 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-5-methanol

Research Briefing on 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-5-methanol (CAS: 1361519-22-3)

The compound 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-5-methanol (CAS: 1361519-22-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with antimicrobial and anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-5-methanol exhibit potent inhibitory effects against bacterial pathogens such as Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity to human cells.

In addition to its antimicrobial potential, research has explored the compound's mechanism of action at the molecular level. Computational docking studies suggest that it binds selectively to the active sites of certain bacterial enzymes, disrupting essential metabolic pathways. This specificity makes it a promising candidate for further development as a targeted antibacterial agent.

Another area of interest is the compound's potential application in oncology. Preliminary in vitro studies indicate that certain analogs of 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-5-methanol exhibit moderate activity against cancer cell lines, particularly those associated with solid tumors. Researchers are currently investigating its ability to modulate signaling pathways involved in cell proliferation and apoptosis.

The synthesis of 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-5-methanol has also been optimized in recent years, with several research groups reporting improved yields and purity through novel catalytic methods. A 2022 patent application describes a green chemistry approach using recyclable catalysts, which aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

Despite these promising developments, challenges remain in translating these findings into clinical applications. The compound's pharmacokinetic properties, including its bioavailability and metabolic stability, require further investigation. Additionally, comprehensive toxicological studies will be necessary to assess its safety profile before human trials can commence.

In conclusion, 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-5-methanol represents an exciting area of research with multiple potential therapeutic applications. Its dual antimicrobial and potential anticancer properties, combined with recent advances in synthetic methodologies, position it as a compound worthy of continued investigation in the chemical biology and pharmaceutical fields.